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Compound of Interest

Compound Name: Ptio

Cat. No.: B097688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

PTIO (2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide), a stable free radical scavenger

often utilized in the study of nitric oxide (NO) and its biological effects. Adherence to these

procedures is essential to ensure a safe laboratory environment.

Chemical Identification and Properties
Property Value

Chemical Name
2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-

3-oxide

Synonyms
PTIO, 2-Phenyl-4,4,5,5-tetramethylimidazoline-

3-oxide-1-oxyl

CAS Number 18390-00-6[1][2][3]

Molecular Formula C₁₃H₁₇N₂O₂[2][3][4]

Molecular Weight 233.29 g/mol [3]

Appearance Blue to dark blue powder[5]

Storage Temperature 2-8°C[3] or ≤ -10 °C[5]
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Personal Protective Equipment (PPE)
When handling PTIO powder, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Specific Recommendation Rationale

Respiratory Protection
N95 (US) or equivalent dust

mask[3]

To prevent inhalation of the

powder.

Eye Protection
Safety glasses with side

shields or goggles[3]

To protect eyes from dust

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)[3]
To prevent skin contact.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Handling and Operational Procedures
Engineering Controls:

Handle PTIO in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure to

contain any airborne particles.

Dissolving: When preparing solutions, add the PTIO powder slowly to the solvent to avoid

splashing. PTIO is soluble in DMF, DMSO, and ethanol[4].

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all equipment and the work area to remove any residual contamination.
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First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste contaminated with PTIO must be handled as hazardous waste.

Solid Waste: Collect any unused PTIO powder and contaminated materials (e.g., weigh

boats, pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing PTIO in a separate, labeled hazardous waste

container for liquid chemical waste.

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.
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The following diagram outlines the standard operational workflow for safely handling PTIO in a

laboratory setting.

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Prepare Work Area
(Fume Hood)

Don Appropriate PPE

Gather Materials

Weigh PTIO Powder

Proceed to handling

Prepare PTIO Solution

Conduct Experiment

Decontaminate Work Area & Equipment

Experiment complete

Dispose of Hazardous Waste

Doff PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Standard workflow for handling PTIO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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